Cas no 2680682-33-9 (benzyl N-(3-cyanopyridin-2-yl)-N-(2-hydroxyethyl)carbamate)

• Product Name: benzyl N-(3-cyanopyridin-2-yl)-N-(2-hydroxyethyl)carbamate
• CAS No: 2680682-33-9
• MF: C₁₆H₁₅N₃O₃
• MW: 297.308603525162
• CID: 5632155
• PubChem ID: 165942900
• Update Time: 2025-11-01

benzyl N-(3-cyanopyridin-2-yl)-N-(2-hydroxyethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3-cyanopyridin-2-yl)-N-(2-hydroxyethyl)carbamate
• EN300-28289658
• 2680682-33-9

• Inchi： 1S/C16H15N3O3/c17-11-14-7-4-8-18-15(14)19(9-10-20)16(21)22-12-13-5-2-1-3-6-13/h1-8,20H,9-10,12H2
• InChI Key： URHOQTNCSGDZMF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C1C(C#N)=CC=CN=1)CCO)=O

Computed Properties

• Exact Mass: 297.11134135g/mol
• Monoisotopic Mass: 297.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 86.4Ų

Additional information on benzyl N-(3-cyanopyridin-2-yl)-N-(2-hydroxyethyl)carbamate

Benzyl N-(3-Cyanopyridin-2-yl)-N-(2-Hydroxyethyl)carbamate: A Comprehensive Overview

Benzyl N-(3-cyanopyridin-2-yl)-N-(2-hydroxyethyl)carbamate, with the CAS number 2680682-33-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, often referred to as benzyl (3-cyanopyridin-2-yl)(hydroxyethyl)carbamate, is a derivative of benzyl carbamate, which is widely used in various chemical and biological applications. The structure of this compound comprises a benzyl group attached to a carbamate moiety, which is further substituted with a 3-cyanopyridin-2-yl group and a hydroxyethyl group. These substituents confer unique chemical properties and reactivity to the molecule, making it a valuable compound for both academic and industrial research.

The synthesis of benzyl N-(3-cyanopyridin-2-yl)-N-(2-hydroxyethyl)carbamate typically involves multi-step reactions, including nucleophilic substitutions, condensations, and possibly coupling reactions. The presence of the cyano group on the pyridine ring introduces electron-withdrawing effects, which can influence the reactivity of the molecule in various chemical transformations. Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules, particularly in the development of new drug candidates targeting specific biological pathways.

In terms of applications, benzyl (3-cyanopyridin-2-yl)(hydroxyethyl)carbamate has shown promise in the field of medicinal chemistry. Its structure allows for modulation of pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Researchers have explored its use as a prodrug component, where the carbamate group can be cleaved under specific physiological conditions to release active metabolites. This approach has been particularly useful in designing drugs with improved therapeutic indices.

Recent advancements in computational chemistry have enabled detailed studies of the molecular interactions involving benzyl N-(3-cyanopyridin-2-yl)-N-(2-hydroxyethyl)carbamate. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These studies have revealed that the hydroxyethyl group plays a critical role in stabilizing certain transition states during chemical reactions, thereby enhancing the efficiency of catalytic processes involving this compound.

The environmental impact and toxicity profile of benzyl (3-cyanopyridin-2-yl)(hydroxyethyl)carbamate are also areas of active research. Initial toxicity studies suggest that this compound exhibits low acute toxicity; however, long-term effects and potential bioaccumulation remain to be thoroughly investigated. Regulatory agencies emphasize the importance of conducting comprehensive risk assessments for such compounds to ensure their safe use in industrial and medical applications.

In conclusion, benzyl N-(3-cyanopyridin-2-yl)-N-(2-hydroxyethyl)carbamate stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery and materials science. As ongoing research continues to uncover new properties and applications for this compound, its role in advancing scientific knowledge is expected to grow significantly.